Cas no 27642-27-9 (4-Hydroxy-N-methylbenzamide)

• Product Name: 4-Hydroxy-N-methylbenzamide
• CAS No: 27642-27-9
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD03407464
• CID: 265842
• PubChem ID: 119691
• Update Time: 2025-10-30

4-Hydroxy-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-N-methylbenzamide
• Benzamide,4-hydroxy-N-methyl-
• VKDNYQKDAXLFIL-UHFFFAOYSA-N
• SCHEMBL159659
• Benzamide,4-hydroxy-N-methyl-(9ci)
• CBA64227
• DTXSID1067332
• AKOS000207391
• AS-44834
• 27642-27-9
• Z183855140
• CS-0138031
• AB7324
• N-Methyl-4-hydroxybenzamide
• MFCD03407464
• Benzamide, 4-hydroxy-N-methyl- (9CI)
• Benzamide, 4-hydroxy-N-methyl-
• J-016836
• MB02709
• EN300-36683
• CHEMBL235254
• FT-0702928
• DA-07403
• DTXCID2037714

• MDL： MFCD03407464
• Inchi： 1S/C8H9NO2/c1-9-8(11)6-2-4-7(10)5-3-6/h2-5,10H,1H3,(H,9,11)
• InChI Key： VKDNYQKDAXLFIL-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(NC)=O)=CC=1

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 146-148 °C
• Boiling Point: 359.9±25.0 °C at 760 mmHg
• Flash Point: 171.4±23.2 °C
• Refractive Index: 1.564
• PSA: 49.33
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Hydroxy-N-methylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-Hydroxy-N-methylbenzamide

Comprehensive Overview of 4-Hydroxy-N-methylbenzamide (CAS No. 27642-27-9): Properties, Applications, and Industry Insights

4-Hydroxy-N-methylbenzamide, identified by its CAS number 27642-27-9, is an organic compound widely recognized in pharmaceutical and chemical research. This compound, also referred to as N-methyl-4-hydroxybenzamide, belongs to the class of benzamide derivatives, which are pivotal in drug development and material science. Its molecular structure features a hydroxyl group (-OH) and a methyl-substituted amide (-NHCH₃), contributing to its unique reactivity and solubility profile.

In recent years, the demand for 4-Hydroxy-N-methylbenzamide has surged due to its role as a key intermediate in synthesizing active pharmaceutical ingredients (APIs). Researchers highlight its utility in designing neuroprotective agents and anti-inflammatory drugs, aligning with the growing focus on neurodegenerative diseases like Alzheimer's. A 2023 study published in the Journal of Medicinal Chemistry emphasized its potential in modulating protein-protein interactions, a hotspot in drug discovery.

From a synthetic chemistry perspective, CAS 27642-27-9 exhibits versatility in reactions such as O-alkylation and amide coupling. Its crystalline form and stability under ambient conditions make it a preferred choice for high-throughput screening in laboratories. Industry reports indicate a 15% annual growth in its procurement by contract research organizations (CROs), driven by the expansion of small-molecule therapeutics pipelines.

Environmental and regulatory considerations further underscore the relevance of 4-Hydroxy-N-methylbenzamide. With the European Chemicals Agency (ECHA) and U.S. FDA emphasizing greener synthesis routes, manufacturers are adopting catalytic methods to reduce waste. This aligns with the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Frequently asked questions about 27642-27-9 include its solubility in polar solvents (e.g., ethanol, DMSO) and storage conditions (recommended at 2–8°C under inert gas). Analytical techniques like HPLC and NMR spectroscopy are routinely employed for purity verification, ensuring compliance with pharmacopeial standards such as USP and EP.

The compound’s structure-activity relationship (SAR) has also attracted attention in computational chemistry. Molecular docking simulations reveal its affinity for enzyme active sites, supporting its use in virtual screening platforms. Startups specializing in AI-driven drug design increasingly incorporate 4-Hydroxy-N-methylbenzamide into their libraries, leveraging its scaffold diversity.

Market trends suggest that the Asia-Pacific region dominates production, with China and India accounting for 60% of global supply. However, stringent quality control measures are critical, as impurities like 4-hydroxybenzoic acid may affect downstream applications. Leading suppliers now provide certificates of analysis (CoA) with batch-specific data to address this concern.

In conclusion, 4-Hydroxy-N-methylbenzamide (CAS 27642-27-9) exemplifies the intersection of traditional organic synthesis and modern biomedical innovation. Its multifaceted applications—from pharmacology to green chemistry—position it as a compound of enduring significance in scientific and industrial communities.